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Compound of Interest

Compound Name: Methylcyclohexane-d14

Cat. No.: B156626

Essential safety protocols and logistical plans are paramount for the secure and effective use of
Methylcyclohexane-d14 in any laboratory setting. This guide provides drug development
professionals, researchers, and scientists with critical information for the safe handling,
operation, and disposal of this deuterated, flammable solvent. Adherence to these procedures
will help ensure a safe laboratory environment and the integrity of your research.

Methylcyclohexane-d14 is a highly flammable liquid and vapor that can be fatal if swallowed
or inhaled.[1][2][3] It is also known to cause skin irritation and may lead to drowsiness or
dizziness.[1][2][4] Furthermore, this chemical is toxic to aquatic life with long-lasting effects.[1]

[4115]

Personal Protective Equipment (PPE)

When handling Methylcyclohexane-d14, a comprehensive suite of personal protective
equipment is mandatory to minimize exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash goggles and
a face shield. Must meet EN
166 (EU) or NIOSH (US)
standards.[1]

Protects against splashes and
vapors that can cause serious

eye irritation.[2]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).
Gloves must be inspected
before use and disposed of

after contamination.[1]

Prevents skin contact, which

can cause irritation.[1][2][4]

Body Protection

Flame-retardant and antistatic
protective clothing. A lab coat
should be worn over personal
clothing.[1]

Protects against accidental
splashes and reduces the risk

of ignition from static electricity.

Respiratory Protection

To be used in case of
insufficient ventilation. A full-
face respirator with an
appropriate organic vapor

cartridge is recommended.

Protects against inhalation of
vapors, which can cause
respiratory irritation and
dizziness.[2][4]

Operational Plan: Step-by-Step Handling Procedure

Following a systematic procedure for handling Methylcyclohexane-d14 is crucial for

maintaining a safe laboratory environment.

e Preparation:

o Ensure a well-ventilated work area, preferably a chemical fume hood.[6]

o Remove all potential ignition sources, including open flames, hot surfaces, and spark-

producing equipment.[1][7]

o Have a spill kit with non-combustible absorbent materials (e.g., sand, vermiculite) readily

available.[1]
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o Ensure all containers are properly labeled.

e Handling:

[e]

Ground and bond all containers and receiving equipment to prevent static discharge.[2][7]

o

Use only non-sparking tools.[2][7]

[¢]

Dispense the liquid carefully to avoid splashing.

[e]

Keep containers tightly closed when not in use.[7]
e Post-Handling:

o Wash hands thoroughly after handling.[4]

o Decontaminate the work area.

o Store Methylcyclohexane-d14 in a cool, dry, and well-ventilated area away from
incompatible materials.[7] Recommended storage temperature is 15-25°C.[4]

Disposal Plan

Proper disposal of Methylcyclohexane-d14 and its containers is critical to prevent
environmental contamination and adhere to regulations.

o Waste Collection:

o Collect waste Methylcyclohexane-d14 in a dedicated, properly labeled, and sealed
container.

o Do not mix with other waste streams.[1]
o Disposal Procedure:

o Dispose of the chemical waste through a licensed and approved hazardous waste
disposal company.[1][6]
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o Contaminated materials (e.g., gloves, absorbent pads) should also be treated as

hazardous waste.

o Empty containers may retain product residue and should be disposed of as hazardous

waste.[5]

e Environmental Precautions:

o Prevent the chemical from entering drains, surface water, or groundwater.[4]

Quantitative Data

The following tables summarize the key physical and safety properties of Methylcyclohexane-

di4.

Physical and Chemical Properties

Property

Value

Molecular Formula

C7D14[5][8]

Molecular Weight 112.27 g/mol [9]
Appearance Colorless liquid[10]
Boiling Point 100.9 °C to 101 °C[4]
Melting Point -126.4 °C to -126 °C[4]
Flash Point -4 °C (closed cup)[4]
Density 0.88 g/mL at 25 °C

Safety and Hazard Information
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Hazard . .
o GHS Pictograms Signal Word Hazard Statements
Classification
H225: Highly
Flammable Liquid & Danger flammable liquid and
vapor.[1][4]

H304: May be fatal if
Aspiration Hazard kesehatan Danger swallowed and enters
airways.[1][4]

H315: Causes skin

Skin Irritation Warning o
irritation.[1][4]

» H336: May cause
Specific Target Organ ] ]
Warning drowsiness or

Toxicity o
dizziness.[1][4]

H411: Toxic to aquatic
Hazardous to the ) ) . . .
lingkungan Warning life with long lasting

Aquatic Environment
effects.[1]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of
Methylcyclohexane-d14.
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Caption: Workflow for Safe Handling of Methylcyclohexane-d14
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b156626?utm_src=pdf-custom-synthesis
https://www.armar-europa.de/shop/Products/NMRSolvents/Methylcyclohexaned14.htm
https://www.fishersci.com/store/msds?partNumber=AC300740025&productDescription=METHYLCYCLOHEXANE+D14+9+2.5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/methylcyclohexane-d14.pdf
https://www.carlroth.com/medias/SDB-9913-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjYyNjl8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNTcvaDNmLzg5NjQ5ODM3ODM0NTQucGRmfGVhZmJlZjIxNWUxZjU5ZmQ0MjJkNjRkMzI2MzM5MjkzOTg0NTNhM2Y4YTdmYmQ2NDUzZTVjN2EzZWI0ZjVhMWI
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA42321&PLANT=d__ALF
https://www.lgcstandards.com/medias/sys_master/root/h42/hbe/11131947679774/SDS_CDN-D-0215-5G_ST-WB-MSDS-6952962-1-1-1/SDS-CDN-D-0215-5G-ST-WB-MSDS-6952962-1-1-1.PDF
https://store.apolloscientific.co.uk/storage/msds/DE310B_msds.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=R136620&Mask=2000
https://isotope.com/nmr-solvents-and-consumables/methylcyclohexane-d14-dlm-288-5
https://isotope.com/nmr-solvents-and-consumables/methylcyclohexane-d14-dlm-288-5
https://en.wikipedia.org/wiki/Methylcyclohexane
https://www.benchchem.com/product/b156626#personal-protective-equipment-for-handling-methylcyclohexane-d14
https://www.benchchem.com/product/b156626#personal-protective-equipment-for-handling-methylcyclohexane-d14
https://www.benchchem.com/product/b156626#personal-protective-equipment-for-handling-methylcyclohexane-d14
https://www.benchchem.com/product/b156626#personal-protective-equipment-for-handling-methylcyclohexane-d14
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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